Cas no 56963-67-8 (6-methyl-4H-Thieno[3,2-b]pyrrole)

• Product Name: 6-methyl-4H-Thieno[3,2-b]pyrrole
• CAS No: 56963-67-8
• MF: C₇H₇NS
• MW: 137.202180147171
• CID: 1114157
• PubChem ID: 12216250
• Update Time: 2025-04-20

6-methyl-4H-Thieno[3,2-b]pyrrole Chemical and Physical Properties

Names and Identifiers

• 6-methyl-4H-Thieno[3,2-b]pyrrole
• 56963-67-8
• DB-359618
• AKOS006359325
• SCHEMBL5039480

• Inchi： 1S/C7H7NS/c1-5-4-8-6-2-3-9-7(5)6/h2-4,8H,1H3
• InChI Key： PTFLTFLITAWXQR-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C)=CN2

Computed Properties

• Exact Mass: 137.02992040g/mol
• Monoisotopic Mass: 137.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44Ų